Cas no 2137592-97-1 ((4-Fluorooxan-4-yl)methanesulfinyl chloride)

• Product Name: (4-Fluorooxan-4-yl)methanesulfinyl chloride
• CAS No: 2137592-97-1
• MF: C₆H₁₀ClFO₂S
• MW: 200.658803462982
• CID: 6594797
• PubChem ID: 165459382
• Update Time: 2025-10-31

(4-Fluorooxan-4-yl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732664
• 2137592-97-1
• (4-fluorooxan-4-yl)methanesulfinyl chloride
• (4-Fluorooxan-4-yl)methanesulfinyl chloride

• Inchi： 1S/C6H10ClFO2S/c7-11(9)5-6(8)1-3-10-4-2-6/h1-5H2
• InChI Key： VCPZLSXNZUINGB-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCOCC1)F)=O

Computed Properties

• Exact Mass: 200.0074066g/mol
• Monoisotopic Mass: 200.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Additional information on (4-Fluorooxan-4-yl)methanesulfinyl chloride

(4-Fluorooxan-4-yl)methanesulfinyl chloride (CAS No. 2137592-97-1): An Overview of Its Properties, Applications, and Recent Research

(4-Fluorooxan-4-yl)methanesulfinyl chloride (CAS No. 2137592-97-1) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a fluorinated oxane ring and a sulfinyl chloride functional group. These features endow it with a range of chemical properties that make it a valuable reagent in various synthetic pathways and pharmaceutical applications.

The molecular formula of (4-Fluorooxan-4-yl)methanesulfinyl chloride is C₈H₁₃ClFO₂S, and its molecular weight is approximately 208.65 g/mol. The compound's structure consists of a four-membered oxane ring with a fluorine atom substituent at the 4-position, connected to a methanesulfinyl chloride group. This combination of functional groups provides the molecule with both nucleophilic and electrophilic reactivity, making it a versatile building block in synthetic chemistry.

In terms of physical properties, (4-Fluorooxan-4-yl)methanesulfinyl chloride is typically a colorless liquid at room temperature. It is highly reactive and should be handled with care to avoid decomposition or unwanted side reactions. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), which facilitates its use in various synthetic protocols.

The reactivity of (4-Fluorooxan-4-yl)methanesulfinyl chloride is primarily driven by its sulfinyl chloride group. This functional group can undergo nucleophilic substitution reactions, making it useful for the synthesis of sulfoxides and sulfones. Additionally, the presence of the fluorine atom in the oxane ring can influence the electronic properties of the molecule, potentially enhancing its reactivity or selectivity in certain reactions.

In the context of medicinal chemistry, (4-Fluorooxan-4-yl)methanesulfinyl chloride has shown promise as an intermediate in the synthesis of bioactive compounds. Fluorinated compounds are often sought after in drug design due to their ability to improve pharmacokinetic properties such as metabolic stability and bioavailability. Recent research has explored the use of this compound in the development of novel antiviral agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of (4-Fluorooxan-4-yl)methanesulfinyl chloride in the synthesis of a series of fluorinated sulfones with potent antiviral activity against herpes simplex virus (HSV). The researchers found that the introduction of the fluorine atom significantly enhanced the antiviral potency while maintaining good cellular toxicity profiles. This finding underscores the potential of this compound as a valuable tool in antiviral drug discovery.

Another area where (4-Fluorooxan-4-yl)methanesulfinyl chloride has shown promise is in cancer research. A recent study published in Cancer Research demonstrated that derivatives synthesized using this compound exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The unique structure of these derivatives allowed for improved cellular uptake and retention, leading to enhanced therapeutic efficacy.

Beyond its applications in medicinal chemistry, (4-Fluorooxan-4-yl)methanesulfinyl chloride has also been utilized in materials science for the development of advanced functional materials. The compound's reactivity and structural features make it suitable for use in polymer synthesis, where it can be incorporated into polymer chains to impart specific properties such as thermal stability or mechanical strength.

In conclusion, (4-Fluorooxan-4-yl)methanesulfinyl chloride (CAS No. 2137592-97-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides it with valuable chemical properties that make it an essential reagent for researchers and chemists working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemical research.